Cas no 102540-71-6 (Octanoic acid, 2,4-dioxo-, ethyl ester)
102540-71-6 structure
Product Name:Octanoic acid, 2,4-dioxo-, ethyl ester
CAS No:102540-71-6
MF:C10H16O4
MW:200.231643676758
CID:1133557
PubChem ID:10998024
Update Time:2025-04-20
Octanoic acid, 2,4-dioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2,4-dioxo-, ethyl ester
- Ethyl 2,4-dioxooctanoate
- 2,4-Dioxo-octanoic acid ethyl ester
- DA-16207
- XVWFJKVWKCCZME-UHFFFAOYSA-N
- MFCD08700412
- Ethyl 2,4-dioxooctanate
- 102540-71-6
- SY355585
- SCHEMBL1577640
- AKOS004115490
- DTXSID60451271
- Ethyl2,4-dioxooctanoate
-
- Inchi: 1S/C10H16O4/c1-3-5-6-8(11)7-9(12)10(13)14-4-2/h3-7H2,1-2H3
- InChI Key: XVWFJKVWKCCZME-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)OCC)=O)CCCC
Computed Properties
- Exact Mass: 200.10488
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Octanoic acid, 2,4-dioxo-, ethyl ester Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
102540-71-6 (Octanoic acid, 2,4-dioxo-, ethyl ester) Related Products
- 108-56-5(Diethyl 2-oxobutanedioate)
- 5753-96-8(Ethyl 2-oxohexanoate)
- 20577-61-1(Methyl 2,4-dioxopentanoate)
- 13088-50-1(Ethyl 2-oxoheptanoate)
- 15933-07-0(Ethyl 2-oxobutanoate)
- 13192-04-6(Dimethyl 2-Ketoglutaconate)
- 13246-52-1(Ethyl 2,4-dioxohexanoate)
- 50461-74-0(Ethyl 2-Oxopentanoate)
- 615-79-2(ethyl 2,4-dioxopentanoate)
- 5965-53-7(Diethyl 2-oxopentanedioate)
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